Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)-

• CAS RN: 71765-94-1
• Molecular Formula: C18H23IO2
• Molecular Weight: 398.3 g/mol
• IUPAC Name: (8R,9S,13S,14S,16R,17R)-16-iodo-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• InChI: InChI=1S/C18H23IO2/c1-18-7-6-13-12-5-3-11(20)8-10(12)2-4-14(13)15(18)9-16(19)17(18)21/h3,5,8,13-17,20-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17+,18+/m1/s1
• InChI Key: SSYGGPAGDDGXAF-ZXXIGWHRSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)I)CCC4=C3C=CC(=C4)O
• SMILES: CC12CCC3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O
• Other CAS RN: 7450-34-2
• synonyms: (125I)-16alpha-iodo-17beta-estradiol; 16 alpha-iodo-3,17 beta-estradiol; 16 alpha-iodoestradiol; 16 alpha-iodoestradiol, (16beta,17beta)-isomer; 16 alpha-iodoestradiol, 16-(125)I-labeled; 16-iodoestradiol

Description

Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)-, also known as Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)-, is a useful research compound. Its molecular formula is C18H23IO2 and its molecular weight is 398.3 g/mol. The purity is usually 95%.
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